Cas no 71748-58-8 (4-Keto 13-cis-Retinoic Acid)

• Product Name: 4-Keto 13-cis-Retinoic Acid
• CAS No: 71748-58-8
• Molecular Formula: C₂₀H₂₆O₃
• Molecular Weight: 314.41864
• CID: 563840
• PubChem ID: 329756182

4-Keto 13-cis-Retinoic Acid Properties

Names and Identifiers

• Retinoic acid, 4-oxo-,13-cis-
• 4-Keto 13-cis-Retinoic Acid
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• 13-cis-4-Oxoretinoic acid
• 4-oxo-(all-E)-retinoic acid
• 4-Oxo-13-cis-retinoic acid
• 4-oxo-all-rans-retinoic acid
• 4-oxo-all-trans-retinoic acid
• 4-Oxo-isotretinoin
• 4-oxo-Retinoic acid
• all-trans-4-oxoretinoic acid
• Oxoretinoic acid
• Retinoic acid,4-oxo-,13-cis
• 4-Oxoisotretinoin
• SCHEMBL9007198
• ISOTRETINOIN IMPURITY H [EP IMPURITY]
• 71748-58-8
• CHEBI:193213
• DTXSID201312157
• Retinoic acid, 4-oxo-, 13-cis-
• A935048
• 6OSQ6Z89RP
• 13-cis-4-Oxoretinoic acid, analytical standard
• TS-08829
• RO-22-6595
• PD150734
• OXO-13-CIS-RETINOIC ACID, 4-
• EX-A914
• AKOS040754715
• MFCD00870452
• UNII-6OSQ6Z89RP
• 3-(3-Methoxy-5-isoxazolyl)propanoic?acid
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• Ro 22-6595
• Q27265243
• 4-Oxo-13-cis retinoic acid
• HY-107494
• CS-0028628

• MDL： MFCD00870452
• InChIKey： GGCUJPCCTQNTJF-FAOQNJJDSA-N
• Inchi： InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13-
• SMILES： CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C

Computed Properties

• Exact Mass: 314.18800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 4.78160
• PSA: 54.37000
• Refractive Index: 1.565
• Boiling Point: 509.9°C at 760 mmHg
• Melting Point: 150-157°C
• Flash Point: 276.3°C
• Stability/Shelf Life: Moisture, Temperature, Light Sensitive, Store in freezer
• Density: 1.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids